Cas no 946348-21-6 (2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 946348-21-6
• MF: C₂₀H₁₇F₂NO₄S₂
• MW: 437.480089902878
• CID: 5514143
• Update Time: 2025-10-30

2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide
• 2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

• Inchi： 1S/C20H17F2NO4S2/c1-27-13-7-9-14(10-8-13)29(25,26)18(17-6-3-11-28-17)12-23-20(24)19-15(21)4-2-5-16(19)22/h2-11,18H,12H2,1H3,(H,23,24)
• InChI Key： IAUPAJNNMRHPPH-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(OC)C=C1)(=O)=O)C1SC=CC=1)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

Recent Advances in the Study of 2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide (CAS: 946348-21-6)

The compound 2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide (CAS: 946348-21-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of difluoro and methoxybenzenesulfonyl groups, combined with a thiophene moiety, suggests its utility in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its efficacy in suppressing the activity of certain kinases, which are critical in cell signaling and proliferation. These findings position 946348-21-6 as a candidate for further development in anti-inflammatory and anti-cancer therapies.

In addition to its enzyme inhibitory properties, research has also explored the compound's pharmacokinetic profile. Studies have indicated that 2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide exhibits favorable absorption and distribution characteristics, with moderate metabolic stability. These attributes are essential for its potential use as a therapeutic agent, as they influence bioavailability and dosing regimens. Further optimization of its chemical structure may enhance its drug-like properties and reduce potential off-target effects.

The synthesis and structural modification of 946348-21-6 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient routes to produce this compound, as well as its analogs. These efforts aim to improve yield, purity, and scalability, which are critical for preclinical and clinical development. Moreover, structure-activity relationship (SAR) studies have provided insights into the molecular features that contribute to its biological activity, guiding the design of next-generation derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the translational application of 2,6-difluoro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide. Issues such as potential toxicity, drug-drug interactions, and resistance mechanisms need to be thoroughly investigated in vivo. Ongoing research is addressing these concerns through comprehensive preclinical studies, including toxicology and efficacy assessments in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 946348-21-6 represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and synthetic tractability make it a valuable candidate for further exploration. As research continues to uncover its full therapeutic potential, this compound may pave the way for novel treatments in areas of unmet medical need. Future studies should focus on optimizing its properties and validating its efficacy in relevant disease models, bringing it closer to clinical application.